Cas no 294657-81-1 (1,3-diethyl 2-{5-(4-nitrophenyl)furan-2-ylmethylidene}propanedioate)

• Product Name: 1,3-diethyl 2-{5-(4-nitrophenyl)furan-2-ylmethylidene}propanedioate
• CAS No: 294657-81-1
• MF: C₁₈H₁₇NO₇
• MW: 359.330085515976
• CID: 6123289
• PubChem ID: 2140732
• Update Time: 2023-12-13

1,3-diethyl 2-{5-(4-nitrophenyl)furan-2-ylmethylidene}propanedioate Chemical and Physical Properties

Names and Identifiers

• 1,3-diethyl 2-{5-(4-nitrophenyl)furan-2-ylmethylidene}propanedioate
• Propanedioic acid, 2-[[5-(4-nitrophenyl)-2-furanyl]methylene]-, 1,3-diethyl ester
• diethyl 2-((5-(4-nitrophenyl)furan-2-yl)methylene)malonate
• SR-01000013126-1
• 294657-81-1
• SR-01000013126
• AKOS002775166
• diethyl 2-[[5-(4-nitrophenyl)furan-2-yl]methylidene]propanedioate
• Z56767376
• F1542-0057
• 1,3-diethyl 2-{[5-(4-nitrophenyl)furan-2-yl]methylidene}propanedioate

• Inchi： 1S/C18H17NO7/c1-3-24-17(20)15(18(21)25-4-2)11-14-9-10-16(26-14)12-5-7-13(8-6-12)19(22)23/h5-11H,3-4H2,1-2H3
• InChI Key： DXXXQDIRAYBNFM-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)/C(=C/C1=CC=C(C2=CC=C([N+]([O-])=O)C=C2)O1)/C(OCC)=O

Computed Properties

• Exact Mass: 359.10050188g/mol
• Monoisotopic Mass: 359.10050188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 470.1±45.0 °C(Predicted)